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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness and performance of
various manufacturing processes for Aluminum-Titanium (Al-Ti) alloys, with a primary focus on
the widely used Ti-6Al-4V alloy. The information presented is supported by experimental data to
aid in the selection of the most suitable manufacturing route for specific research,
development, and production needs.

Overview of Manufacturing Processes

The selection of a manufacturing process for Al-Ti components is a critical decision that
impacts not only the final cost but also the material's microstructure and mechanical properties.
This guide focuses on four key manufacturing methods:

e Investment Casting: A traditional method where a wax pattern is used to create a ceramic
mold into which molten metal is poured.

o Powder Metallurgy (PM): A process involving the blending of metal powders, compacting
them into a desired shape, and then sintering to create a solid part.
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o Selective Laser Melting (SLM): An additive manufacturing (AM) or 3D printing process that
uses a high-power laser to fuse metal powder particles together layer by layer.

» Electron Beam Melting (EBM): Another AM process that utilizes an electron beam in a
vacuum to melt and fuse metal powder.

Comparative Analysis of Mechanical Properties

The manufacturing process significantly influences the mechanical properties of the final Al-Ti
component. The following table summarizes typical mechanical properties of Ti-6Al-4V
produced by different methods.

Manufacturing  Tensile Yield Strength . Hardness
Elongation (%)

Process Strength (MPa) (MPa) (HRC)
Investment

, 950 - 1050 850 - 950 8-15 ~36
Casting (HIPed)
Powder
Metallurgy 900 - 1100 800 - 1000 10- 18 30 - 40
(HIPed)
Selective Laser

_ _ 1100 - 1300 1000 - 1200 6-10 ~38-42
Melting (As-built)
Electron Beam

_ , 950 - 1100 850 - 1000 10-15 ~35-38
Melting (As-built)
Wrought

900 - 1150 830 - 1080 10- 18 ~36

(Annealed)

Note: Properties can vary significantly based on specific process parameters, post-processing
treatments (like Hot Isostatic Pressing - HIP), and the quality of the raw materials. The
"Wrought (Annealed)" data is provided as a baseline for comparison with traditionally
manufactured Ti-6Al-4V.

Cost-Effectiveness Comparison
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The cost-effectiveness of a manufacturing process is a complex interplay of raw material costs,
equipment investment, production volume, labor, and post-processing requirements.

Raw
Manufacturi R Equipment Production Post- Best Suited
ateria
ng Process Cost Speed Processing For
Cost
Often Complex
Required shapes,
Investment ] Moderate to )
) Moderate High ) (surface medium to
Casting High o )
finishing, high volume
HIP) production.
High volume
Can be )
o production of
Powder Low to ) ) significant
High High o near-net-
Metallurgy Moderate (sintering,
shape parts.
HIP)
[1]
Extensive )
Highly
(support
) complex,
Selective ] ) Low to removal, )
) High High ) customized,
Laser Melting Moderate stress relief,
low-volume
surface
o parts.
finishing)
High-value,
Less than
complex
SLM (fewer
Electron ) ) parts for
, High Very High Moderate supports,
Beam Melting ) aerospace
lower residual _
and medical.

stress)

[2](3]

Key Cost Considerations:

o Raw Material: Titanium powder for additive manufacturing is significantly more expensive
than the raw materials for casting or conventional powder metallurgy.
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e Buy-to-Fly Ratio: This ratio of the weight of the initial raw material to the weight of the final
part is a major cost driver in aerospace applications. Additive manufacturing processes offer
a significantly better buy-to-fly ratio compared to traditional subtractive methods.

o Post-Processing: Additive manufacturing methods often require extensive post-processing
steps, such as support removal, heat treatment to relieve residual stresses, and surface
finishing, which add to the overall cost and lead time.[2][3] EBM generally requires less post-
processing than SLM due to the high-temperature build environment which reduces internal
stresses.[2][3]

e Energy Consumption: The Kroll process, used to produce titanium sponge, is highly energy-
intensive, contributing to the high initial cost of the material.[4]

Experimental Protocols
Tensile Testing of Al-Ti Alloys

Objective: To determine the ultimate tensile strength, yield strength, and elongation of Al-Ti
alloys manufactured by different processes.

Standard: This protocol is based on the ASTM E8/E8M "Standard Test Methods for Tension
Testing of Metallic Materials".[5][6][7][8]

Apparatus:

» Universal Testing Machine (UTM) with appropriate load cell capacity.

» Extensometer for accurate strain measurement.

» Calipers or micrometer for precise measurement of specimen dimensions.
Specimen Preparation:

» Fabricate dog-bone shaped tensile specimens from the Al-Ti material produced by each
manufacturing process (casting, powder metallurgy, SLM, EBM).

e Ensure specimen dimensions conform to the specifications outlined in ASTM E8/E8M for the
material form (e.g., round or flat).
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Machine the surfaces of the specimens to the required finish to eliminate stress
concentrations.

Accurately measure and record the cross-sectional area of the gauge section of each
specimen.

Procedure:

Securely mount the specimen in the grips of the Universal Testing Machine, ensuring proper
alignment to avoid bending stresses.

Attach the extensometer to the gauge section of the specimen.
Apply a tensile load at a constant strain rate as specified in ASTM E8/ESM.

Continuously record the load and the corresponding elongation from the load cell and
extensometer, respectively.

Continue the test until the specimen fractures.

After fracture, carefully fit the broken ends of the specimen together and measure the final
gauge length to determine the percentage elongation.

Measure the smallest cross-sectional area at the point of fracture to determine the reduction
of area.

Data Analysis:

Plot the stress-strain curve from the recorded load and elongation data.
Determine the 0.2% offset yield strength from the stress-strain curve.
Identify the ultimate tensile strength (the maximum stress reached during the test).

Calculate the percentage elongation and reduction of area.

Visualizing Manufacturing Workflows
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Investment Casting Workflow

Mold Creation

1. Wax Pattern Creation

2. Wax Pattern Assembly (‘Tree')

3. Ceramic Shell Building

4. Wax Removal (Dewaxing)

5. Melting of Al-Ti Alloy

6. Pouring into Pre-heated Mold

7. Solidification & Cooling

Post-Processing

8. Shell Removal

l

9. Part Separation from 'Tree'

:

10. Finishing & Inspection

Click to download full resolution via product page
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Caption: Workflow for the Investment Casting process.
Powder Metallurgy Workflow

Powder Preparation

1. Powder Production

2. Powder Blending

Part Formation

3. Compaction in a Die

4. Ejection of 'Green' Part

Sintering & Finishing

5. Sintering

l

6. Secondary Operations (Optional)

l

7. Finished Part

Click to download full resolution via product page
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Caption: Workflow for the Powder Metallurgy process.

Additive Manufacturing (SLM/EBM) Logical Flow

Digital Design & Preparation

1. 3D CAD Model Creation

2. Conversion to STL File

3. Slicing into Layers

Building Process

4. Powder Bed Deposition

5. Selective Melting (Laser/E-beam)

6. Build Platform Lowering

___________________________A

Repeat 4-6 for each layer

Post-Processing

7. Part Removal from Build Plate

:

8. Support Structure Removal

:

9. Heat Treatment (Stress Relief)

:

10. Surface Finishing & Inspection
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Caption: Logical flow for Additive Manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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